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Compound of Interest

Compound Name: Vat Red 10

Cat. No.: B1668950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Red 10, identified by CAS Number 2379-79-5, is a synthetic organic dye belonging to the

anthraquinone class.[1] It presents as a dark red, odorless powder.[1] While primarily used in

the textile industry for its vibrant and durable coloration of fabrics like cotton, silk, and wool, its

handling in a laboratory or research setting necessitates a thorough understanding of its safety

profile and appropriate handling procedures.[1] This guide provides a comprehensive overview

of the known safety data, handling precautions, and emergency procedures for Vat Red 10,

compiled to assist researchers and professionals in maintaining a safe working environment.

Physicochemical and Hazard Identification
Understanding the fundamental properties and potential hazards of Vat Red 10 is the first step

in safe handling.

Table 1: Physical and Chemical Properties of Vat Red 10
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Property Value Source

Chemical Formula
C28H14N2O4 or

C29H14N2O5

Molecular Weight 470.43 g/mol

Appearance Dark red powder

Odor Odorless

Solubility

Insoluble in water; Soluble in

organic solvents like acetone

and ethanol.

Boiling Point Not applicable

Melting Point Not available

Flash Point Not applicable

Autoignition Temperature Not applicable

Table 2: Hazard Identification

Hazard Description Source

GHS Classification Not classified as hazardous

Signal Word No signal word

Hazard Statement(s) None

Potential Health Effects

May cause eye, skin, and

respiratory tract irritation.

Harmful if swallowed, may

cause gastrointestinal irritation

with nausea, vomiting, and

diarrhea.

Chronic Effects No information available.
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Exposure Controls and Personal Protection
Adherence to proper exposure controls and the use of personal protective equipment (PPE)

are critical to minimizing risks associated with handling Vat Red 10.

Table 3: Exposure Controls and Personal Protective Equipment (PPE)

Control Parameter Recommendation Source

Engineering Controls

Use in a well-ventilated area,

preferably in a chemical fume

hood. Minimize dust

generation and accumulation.

Ensure eyewash stations and

safety showers are readily

accessible.

Eye/Face Protection
Chemical safety goggles are

recommended.

Skin Protection

Wear appropriate protective

gloves (e.g., rubber gloves) to

prevent skin exposure. Wear

protective clothing to minimize

skin contact.

Respiratory Protection

An approved respirator should

be worn if dust is generated

and ventilation is inadequate.

General Hygiene

Wash hands thoroughly after

handling. Remove and wash

contaminated clothing before

reuse. Avoid contact with eyes,

skin, and clothing. Do not eat,

drink, or smoke in work areas.

Handling, Storage, and Stability
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Proper storage and handling procedures are essential for maintaining the integrity of Vat Red
10 and ensuring a safe laboratory environment.

Table 4: Handling and Storage Guidelines

Aspect Guideline Source

Handling
Avoid generating dust. Use

with adequate ventilation.

Storage

Store in a cool, dry, well-

ventilated place away from

direct sunlight. Keep

containers tightly closed. Store

in light-resistant containers.

Chemical Stability
Stable under normal

temperatures and pressures.

Conditions to Avoid
Excess heat, strong oxidants,

and incompatible materials.

Incompatible Materials
Strong oxidizing agents, strong

reducing agents.

Hazardous Decomposition

Products

Irritating and toxic fumes and

gases may be generated

during a fire.

Hazardous Polymerization Will not occur.

First Aid and Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is crucial.

Table 5: First Aid Measures
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Exposure Route First Aid Protocol Source

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

Skin Contact

Flush skin with plenty of soap

and water. Get medical aid if

irritation develops or persists.

Ingestion

If the victim is conscious and

alert, give 2-4 cupfuls of milk or

water. Never give anything by

mouth to an unconscious

person. Seek immediate

medical attention.

Inhalation

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

immediate medical attention.

Spill Response Workflow
The following diagram outlines the logical workflow for responding to a Vat Red 10 spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1668950?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Response Assessment Cleanup Procedure Follow-Up

Spill Occurs Evacuate Immediate Area Alert Supervisor & Safety Officer Assess Spill Size & Hazard Small Spill? Don Appropriate PPEYes

Evacuate Building & Call Emergency ServicesNo

Contain Spill Clean Up Spill Decontaminate Area & Equipment Dispose of Waste Complete Incident Report Restock Spill Kit

Click to download full resolution via product page

Caption: Workflow for handling a Vat Red 10 spill.

Toxicological and Ecological Information
The toxicological and ecological data for Vat Red 10 is largely incomplete.

Table 6: Toxicological Data

Test Result Source

LD50/LC50 Not available

Carcinogenicity
Not listed by ACGIH, IARC,

NIOSH, NTP, or OSHA.

Mutagenicity

Mutagenicity data has been

reported, but specifics are not

provided.

Teratogenicity No information available.

Epidemiology No information available.

Neurotoxicity No information available.

Table 7: Ecological Data
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Test Result Source

Toxicity to fish No data available

Toxicity to daphnia and other

aquatic invertebrates
No data available

Toxicity to algae No data available

Persistence and degradability No data available

Bioaccumulative potential No data available

Mobility in soil No data available

Disposal Considerations
Waste disposal should be conducted in accordance with all applicable federal, state, and local

environmental regulations. Contact a licensed professional waste disposal service to dispose of

this material.

Conclusion
While Vat Red 10 is not classified as a hazardous substance under GHS, it is imperative that

researchers and laboratory personnel handle it with care, adhering to the safety precautions

outlined in this guide. The potential for irritation and the lack of comprehensive toxicological

data warrant a cautious approach. By implementing proper engineering controls, consistently

using appropriate personal protective equipment, and following established safe handling and

emergency procedures, the risks associated with Vat Red 10 can be effectively managed.

Further research into the toxicological and ecological profile of this compound is needed to

provide a more complete safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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